Cas no 30863-24-2 (Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI))
30863-24-2 structure
Product Name:Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI)
Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI) Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI)
- S-TRIAZINE-2,4,6-TRIYL THIOCYANATE
- (4,6-dithiocyanato-1,3,5-triazin-2-yl) thiocyanate
- 30863-24-2
- DTXSID50275322
- 2,4,6-Trithiocyanato-1,3,5-triazine
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- Inchi: 1S/C6N6S3/c7-1-13-4-10-5(14-2-8)12-6(11-4)15-3-9
- InChI Key: CWQIIEXLSSXVJL-UHFFFAOYSA-N
- SMILES: S(C#N)C1N=C(N=C(N=1)SC#N)SC#N
Computed Properties
- Exact Mass: 251.935
- Monoisotopic Mass: 251.935
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 186A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.79
- Boiling Point: 556.4°C at 760 mmHg
- Flash Point: 290.3°C
- Refractive Index: 1.759
Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI) Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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